Cas no 126872-02-4 ((5R)-5-(1,1-Dimethylethyl)hexahydro-2H-azepin-2-one)

• Product Name: (5R)-5-(1,1-Dimethylethyl)hexahydro-2H-azepin-2-one
• CAS No: 126872-02-4
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 2846046
• PubChem ID: 12349310
• Update Time: 2025-04-21

(5R)-5-(1,1-Dimethylethyl)hexahydro-2H-azepin-2-one Chemical and Physical Properties

Names and Identifiers

• DTXSID901225692
• 126872-02-4
• (5R)-5-(1,1-Dimethylethyl)hexahydro-2H-azepin-2-one

• Inchi： 1S/C10H19NO/c1-10(2,3)8-4-5-9(12)11-7-6-8/h8H,4-7H2,1-3H3,(H,11,12)/t8-/m1/s1
• InChI Key： UUFLMKKCFXJHER-MRVPVSSYSA-N
• SMILES： O=C1CC[C@H](CCN1)C(C)(C)C

Computed Properties

• Exact Mass: 169.146664230Da
• Monoisotopic Mass: 169.146664230Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1Ų